Cas no 1824272-88-9 (Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]-)

• Product Name: Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]-
• CAS No: 1824272-88-9
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5241368
• Update Time: 2025-10-28

Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]-

• Inchi： 1S/C13H16N2O4/c14-13(11(16)17)6-10(13)7-15-12(18)19-8-9-4-2-1-3-5-9/h1-5,10H,6-8,14H2,(H,15,18)(H,16,17)
• InChI Key： DDOGRHUWSAPIHJ-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)=O)CC1CNC(OCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]-

Cyclopropanecarboxylic Acid, 1-Amino-2-[[[(Phenylmethoxy)Carbonyl]Amino]Methyl]- (CAS No. 1824272-88-9)

Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]-, also known by its CAS registry number 1824272-88-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of amino acids, specifically those with a cyclopropane ring and a phenylmethoxy carbonyl group. The structure of this molecule is characterized by a cyclopropane ring fused to a carboxylic acid group, with an amino group attached at the 1-position and a substituted methyl group at the 2-position.

The cyclopropane ring in this compound is a unique feature that contributes to its stability and reactivity. Cyclopropane rings are known for their high strain energy due to their bond angles deviating significantly from the ideal tetrahedral geometry. This strain can influence the compound's chemical behavior, making it a valuable substrate in various synthetic transformations. Recent studies have explored the use of cyclopropane-containing compounds in drug design, particularly in the development of novel antibiotics and anticancer agents.

The phenylmethoxy carbonyl group attached to the amino group at the 2-position introduces additional functionality to this molecule. Phenylmethoxy carbonyl groups are commonly used as protecting groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. This feature makes Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]- a versatile building block in organic synthesis.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. One notable approach involves the use of ring-opening reactions of cyclopropyl esters followed by selective functionalization. These methods have improved the scalability and cost-effectiveness of producing this compound for research purposes. Additionally, computational chemistry techniques, such as molecular docking and quantum mechanical calculations, have provided deeper insights into the molecular interactions that govern its biological activity.

From a biological standpoint, Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]- has shown potential as a lead compound in drug discovery. Its ability to modulate key enzymatic pathways has been explored in various disease models, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated its inhibitory effects on certain proteases involved in Alzheimer's disease progression.

In terms of applications, this compound is widely used in peptide synthesis as a protected amino acid derivative. Its stability under mild reaction conditions allows for precise control over peptide assembly processes. Furthermore, its unique structure makes it an attractive candidate for exploring non-canonical bonding interactions in supramolecular chemistry.

Looking ahead, ongoing research is focused on optimizing the synthesis of Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]- while minimizing environmental impact. Green chemistry approaches, such as catalytic asymmetric synthesis and biocatalytic methods, are being explored to enhance sustainability. Additionally, efforts are underway to investigate its pharmacokinetic properties and toxicity profiles to better understand its potential as a therapeutic agent.

In conclusion, Cyclopropanecarboxylic acid, 1-amino-2-[[[(phenylmethoxy)carbonyl]amino]methyl]- (CAS No. 1824272-88-9) stands out as a multifaceted compound with applications spanning organic synthesis, drug discovery, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in these fields.